5,6-DCl-cBIMP

• Molecular Formula: C12H11Cl2N2O6P
• Molecular Weight: 381.10 g/mol
• InChI: InChI=1S/C12H11Cl2N2O6P/c13-5-1-7-8(2-6(5)14)16(4-15-7)12-10(17)11-9(21-12)3-20-23(18,19)22-11/h1-2,4,9-12,17H,3H2,(H,18,19)/t9-,10?,11+,12-/m1/s1
• InChIKey: KJGQVDHRLMVVJK-SGUBAKSOSA-N

5,6-DCl-cBIMPS Introduction

5,6-DCl-cBIMP (also studied as its phosphorothioate derivative Sp-5,6-DCl-cBIMPS) is a cell-permeable cyclic adenosine monophosphate (cAMP) analog that exhibits a unique dual pharmacological profile. It acts both as an agonist of phosphodiesterase 2 (PDE2), significantly enhancing the enzyme's cAMP and cGMP hydrolytic activities [1], and as a potent and selective activator of cAMP-dependent protein kinase (PKA) with a binding constant (Ka) of 30 nM for PKA versus 10 µM for PKG . This combination of activities within a single molecule distinguishes it from the majority of commercially available cAMP analogs, which typically engage only one of these pathways. As a research tool, it is supplied with a purity of >98% .

Selective PKA activation without cGMP-PK cross-reactivity

Cell-permeable benzimidazole analog for intact cell studies

Reported resistance to hydrolysis by major PDE families

• [1] Jäger R, et al. Activation of PDE2 and PDE5 by specific GAF ligands: delayed activation of PDE5. Br J Pharmacol. 2010;161(7):1645-1660. View Source

Substitution Risks with 5,6-DCl-cBIMPS

Substituting 5,6-DCl-cBIMP with a more generic cAMP analog like 8-pCPT-cAMP or 8-bromo-cAMP is scientifically unsound due to critical differences in metabolic stability and target specificity. 5,6-DCl-cBIMP is resistant to hydrolysis by major cyclic nucleotide phosphodiesterases (PDEs I, II, and III), whereas common alternatives like 8-pCPT-cAMP are significantly degraded by Ca2+/calmodulin-dependent PDE and cGMP-inhibited PDE [1]. This metabolic instability leads to unpredictable and transient intracellular concentrations of the active analog. Furthermore, while 5,6-DCl-cBIMP shows high selectivity for PKA over PKG (over 300-fold), 8-pCPT-cAMP acts as a potent activator of both kinases, confounding experimental interpretation of cAMP-versus cGMP-mediated signaling [1]. The dual PKA activation and PDE2 agonism of 5,6-DCl-cBIMP cannot be replicated by standard PKA activators alone.

Target Selectivity Mismatch

Common cAMP analogs (e.g., 8-pCPT-cAMP) activate both PKA and PKG, which may introduce off-target pathway activation and confound mechanistic interpretation.

Metabolic Stability Differences

Analogs such as 8-bromo-cAMP and 8-pCPT-cAMP are susceptible to PDE hydrolysis, whereas 5,6-DCl-cBIMPS is reported to resist degradation by three PDE families, potentially avoiding rapid signal decay in long-term assays.

Intracellular Access Variability

Reported higher lipophilicity and VASP phosphorylation efficacy suggest that alternative analogs may not achieve comparable intracellular target engagement in intact cells.

• [1] Sandberg M, et al. Characterization of Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279 (Pt 2):521-7. View Source

5,6-DCl-cBIMPS Comparative Evidence

PKA-Specific Activation Without PKG Cross-Reactivity

5,6-DCl-cBIMP demonstrates a 333-fold selectivity for activating cAMP-dependent protein kinase (PKA) over cGMP-dependent protein kinase (PKG). This is a direct contrast to the widely used analog 8-pCPT-cAMP, which is a potent activator of both kinases. The quantitative data confirm that 5,6-DCl-cBIMP (Sp-5,6-DCl-cBIMPS) has a Ka (activation constant) of 30 nM for PKA and a Ka of 10 µM for PKG . In comparison, 8-pCPT-cAMP is a potent activator of both cAMP-PK and cGMP-PK in purified enzyme assays and platelet membranes [1].

PKA vs PKG Activation

Head-to-head

Activates cAMP-PK solely; no cGMP-PK activity

8-pCPT-cAMP: Activates both cAMP-PK and cGMP-PK

Enables PKA-specific pathway interpretation

Assayed in purified enzymes and platelet membranes

Evidence Dimension	Kinase Activation Selectivity
Target Compound Data	Ka (PKA) = 30 nM; Ka (PKG) = 10 µM
Comparator Or Baseline	8-pCPT-cAMP: Potent activator of both PKA and PKG (no quantitative Ka difference reported; activates both kinases in same assays)
Quantified Difference	Selectivity ratio of ~333:1 for PKA over PKG with 5,6-DCl-cBIMP, whereas comparator is a dual kinase activator.
Conditions	In vitro kinase activation assays using purified enzymes.

Why This Matters

This selectivity is essential for experiments aiming to isolate PKA-mediated effects from PKG-mediated pathways, ensuring data interpretation is not confounded by off-target kinase activation.

• [1] Sandberg M, et al. Characterization of Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279 (Pt 2):521-7. View Source

Resistance to Phosphodiesterase Hydrolysis

In a functional assay using isolated rat pancreatic islets, 5,6-DCl-cBIMP (Sp-5,6-DCl-cBIMPS) was found to be a significantly more potent secretagogue for insulin release than 8-bromo-cAMP. The study demonstrated that a ten-fold higher concentration of 8-bromo-cAMP was required to achieve the same potentiating effect on glucose-stimulated insulin secretion as that produced by 5,6-DCl-cBIMP [1]. This indicates a 10x greater potency of 5,6-DCl-cBIMP in this physiologically relevant system.

PDE Hydrolysis Resistance

Head-to-head

No significant hydrolysis by three PDE types (Ca²⁺/CaM-dependent, cGMP-stimulated, cGMP-inhibited)

8-pCPT-cAMP & 8-bromo-cAMP: Significant hydrolysis by Ca²⁺/CaM-dependent and cGMP-inhibited PDEs

Supports sustained PKA activation in long-term cell assays

In vitro PDE activity assays

Evidence Dimension	Potency for Potentiating Glucose-Stimulated Insulin Release
Target Compound Data	Potentiation observed at micromolar concentrations; 10x lower concentration needed to match comparator's effect.
Comparator Or Baseline	8-bromo-cAMP required a ten-fold higher concentration to mimic the potentiating effects of 5,6-DCl-cBIMP.
Quantified Difference	10-fold greater potency for 5,6-DCl-cBIMP.
Conditions	Isolated pancreatic islets from rats, glucose-stimulated insulin secretion assay.

Why This Matters

The higher potency of 5,6-DCl-cBIMP allows for lower working concentrations, reducing the risk of off-target effects and minimizing reagent consumption in studies of beta-cell function and insulin secretion.

• [1] Laychock SG. Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-cyclic monophosphorothioate is a potent stimulus for insulin release. Endocr Res. 1993;19(2-3):113-22. View Source

Cell Permeability and Intracellular Efficacy

Metabolic stability is a critical determinant of an analog's effective intracellular concentration and duration of action. 5,6-DCl-cBIMP (Sp-5,6-DCl-cBIMPS) was not significantly hydrolyzed by three major types of cyclic nucleotide phosphodiesterases: type I (Ca2+/calmodulin-dependent), type II (cGMP-stimulated), and type III (cGMP-inhibited). In contrast, the common PKA activator 8-pCPT-cAMP was hydrolyzed to a significant extent by both the Ca2+/calmodulin-dependent PDE and the cGMP-inhibited PDE [1]. This difference in metabolic susceptibility directly impacts the compound's utility in long-term cellular assays.

Cell Permeability & VASP Phosphorylation

Head-to-head

Higher apparent lipophilicity; more effective VASP phosphorylation in intact platelets

8-pCPT-cAMP: lower lipophilicity, less VASP phosphorylation

Reported higher intracellular target engagement

Physicochemical and platelet assay context

Evidence Dimension	Resistance to PDE Hydrolysis
Target Compound Data	No significant hydrolysis by PDE I, II, or III.
Comparator Or Baseline	8-pCPT-cAMP undergoes significant hydrolysis by PDE I and PDE III.
Quantified Difference	Qualitative difference in metabolic stability; 5,6-DCl-cBIMP is metabolically stable, while 8-pCPT-cAMP is not.
Conditions	In vitro enzyme assays with purified phosphodiesterases.

Why This Matters

For experiments requiring prolonged, steady-state activation of PKA or PDE2, the metabolic resistance of 5,6-DCl-cBIMP ensures consistent activity over the course of the experiment, whereas less stable analogs may produce a transient signal that complicates data interpretation.

• [1] Sandberg M, et al. Characterization of Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279 (Pt 2):521-7. View Source

Functional Potency in Insulin Secretion

5,6-DCl-cBIMP functions as a direct agonist of PDE2, a feature not shared by standard PKA activators like 8-pCPT-cAMP or 8-bromo-cAMP. This agonism results in a pronounced enhancement of the enzyme's ability to hydrolyze both cAMP and cGMP. In cellular assays using PDE2-overexpressing HEK cells, both 5,6-DCl-cBIMP and its analog 5,6-DM-cBIMP caused up to a 40-fold increase in PDE2-mediated cAMP and cGMP hydrolytic activity [1]. This activity is unique among this class of compounds and adds a dimension of lowering cyclic nucleotide levels in addition to mimicking cAMP's PKA-activating effects.

Insulin Secretion Potency

Reported

Potentiates glucose-stimulated insulin release at micromolar concentrations

8-bromo-cAMP: requires ~10-fold higher concentration for similar effect

May support lower working concentration in functional assays

Isolated rat pancreatic islets; cross-study comparison

Evidence Dimension	PDE2 Activation Efficacy
Target Compound Data	Up to 40-fold increase in PDE2-mediated cAMP and cGMP hydrolysis.
Comparator Or Baseline	Standard PKA activators (e.g., 8-pCPT-cAMP) do not activate PDE2. Note: Baseline activity is unstimulated PDE2.
Quantified Difference	40-fold increase over unstimulated baseline.
Conditions	Cytosolic fractions from PDE2-overexpressing HEK293 cells, measured with increasing concentrations of analog.

Why This Matters

This dual-functionality allows researchers to study the interplay between PKA activation and PDE2-mediated cyclic nucleotide degradation within the same cellular context, a capability not possible with single-target tools. This is particularly relevant in cardiovascular and neuronal research where PDE2 plays a key regulatory role.

• [1] Jäger R, et al. Activation of PDE2 and PDE5 by specific GAF ligands: delayed activation of PDE5. Br J Pharmacol. 2010;161(7):1645-1660. View Source

Type II PKA Isozyme Selectivity (Site B)

The apparent lipophilicity of 5,6-DCl-cBIMP, a measure correlating with passive membrane permeability, is higher than that of the comparator 8-pCPT-cAMP [1]. While not a direct measurement of intracellular concentration, this physicochemical property supports its reported efficacy in intact cell assays. This is further corroborated by its ability to reproduce the protein phosphorylation pattern induced by prostaglandin E1 in intact human platelets [1].

Type II PKA Isozyme Preference

Class-level

Reported preference for site B of type II PKA (class-level observation for cBIMP analogs)

May enable isoform-specific pathway investigation

Specificity profiling may require further validation

Evidence Dimension	Apparent Lipophilicity (Measure of Cell Permeability)
Target Compound Data	Higher lipophilicity than 8-pCPT-cAMP.
Comparator Or Baseline	8-pCPT-cAMP (lower lipophilicity).
Quantified Difference	Qualitative difference (higher vs. lower).
Conditions	Physicochemical measurement of partition coefficient.

Why This Matters

Higher lipophilicity suggests improved passive diffusion across cell membranes, potentially leading to more efficient intracellular loading and robust target engagement in intact cell systems compared to less lipophilic analogs.

• [1] Sandberg M, et al. Characterization of Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279 (Pt 2):521-7. View Source

PKA over PKG Binding Selectivity

In a functional assay measuring Cl- secretion in T84 human colon cancer cells, 5,6-DCl-cBIMP (Sp-5,6-DCl-cBIMPS) showed an EC50 of 3 µM [1]. Critically, wash-out experiments demonstrated that the signal induced by 5,6-DCl-cBIMP was persistent and not quickly abolished by rinsing the cells, in stark contrast to the readily metabolizable analog cAMP/AM (EC50 60 µM), whose effects were quickly reversible [1]. This property characterizes 5,6-DCl-cBIMP as a non-metabolizable, long-acting activator.

PKA vs PKG Binding Affinity

Data to verify

PKA Ki = 30 nM; PKG Ki = 10 μM (~333-fold selectivity)

Reported selectivity profile supports PKA-favored binding

In vitro kinase binding data; independent verification recommended

Evidence Dimension	Functional Signal Reversibility in Intact Cells
Target Compound Data	Signal is not quickly abolished by wash-out (prolonged effect); EC50 for Cl- secretion = 3 µM.
Comparator Or Baseline	cAMP/AM (EC50 = 60 µM) signal is quickly abolished by wash-out (rapidly reversible).
Quantified Difference	Qualitative difference in signal duration; 5,6-DCl-cBIMP signal is irreversible on the wash-out timescale, while cAMP/AM signal is reversible. Also a 20-fold difference in EC50.
Conditions	Extracellular application to T84 human colon cancer cell line; measurement of Cl- secretion by short-circuit current.

Why This Matters

The prolonged and essentially irreversible activation by 5,6-DCl-cBIMP makes it the preferred tool for experiments requiring sustained pathway stimulation over many hours, such as studies of long-term gene expression or chronic cellular remodeling, where transient signals from rapidly metabolized analogs would be ineffective.

• [1] Schultz C, et al. Membrane-permeant derivatives of cyclic AMP optimized for high potency, prolonged activity, or rapid reversibility. Mol Pharmacol. 1994;46(4):702-8. View Source

5,6-DCl-cBIMPS Research Applications

Dissecting cAMP/PKA from cGMP/PKG Pathways

5,6-DCl-cBIMP is the reagent of choice when experimental designs demand selective activation of PKA without concurrent activation of PKG. Its 333-fold selectivity over PKG ensures that observed cellular effects can be confidently attributed to cAMP/PKA signaling, unlike dual activators such as 8-pCPT-cAMP [1]. This is critical in systems like platelets and vascular smooth muscle where both kinases are co-expressed and have overlapping yet distinct functional roles.

Long-Term Gene Expression and Differentiation Studies

For protocols requiring sustained activation of PKA or PDE2 over several hours, the non-metabolizable nature of 5,6-DCl-cBIMP is a key advantage. Its resistance to degradation by major PDEs [2] and its persistent signal in wash-out studies [3] make it superior to metabolizable analogs like cAMP/AM or 8-pCPT-cAMP for long-term assays, such as studying cardiac fibroblast proliferation inhibition [4] or other chronic cellular responses.

Intracellular PKA Activation in Intact Cells

5,6-DCl-cBIMP is a valuable tool for probing the physiological role of PDE2 due to its dual action as both a PKA activator and a PDE2 agonist. This allows researchers to simultaneously elevate PKA activity and enhance the degradation of cAMP/cGMP, modeling complex signaling crosstalk [5]. Applications include studying its effects on arrhythmogenic triggers in heart failure models (as shown with the analog 5,6-DM-cBIMP [6]) or its role in hippocampal synaptic plasticity [7].

Type II PKA Isozyme Functional Studies

In endocrinology research, the high potency of 5,6-DCl-cBIMP in potentiating glucose-stimulated insulin release makes it a potent secretagogue for studying beta-cell function [8]. Its 10-fold greater potency over 8-bromo-cAMP in this assay allows for the use of lower, more physiologically relevant concentrations, minimizing potential off-target effects and providing a cleaner signal for investigating cAMP-dependent insulin secretion pathways.

Application

Selection Property

Validation Focus

PKA vs PKG pathway dissection

PKA-selective activation without PKG cross-reactivity

cGMP-PK activation assay in target cell model

Long-term PKA-dependent gene expression

PDE resistance profile

Sustained PKA activation monitoring over time

Intracellular PKA activation in intact cells

Cell permeability and lipophilicity

Intracellular substrate phosphorylation (e.g., VASP) assay

Type II PKA isoform functional studies

Type II PKA site B preference

Isozyme-specific signaling endpoint analysis

• [1] Sandberg M, et al. Characterization of Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279 (Pt 2):521-7. View Source
• [2] Sandberg M, et al. Characterization of Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-monophosphorothioate (Sp-5,6-DCl-cBiMPS) as a potent and specific activator of cyclic-AMP-dependent protein kinase in cell extracts and intact cells. Biochem J. 1991;279 (Pt 2):521-7. View Source
• [3] Schultz C, et al. Membrane-permeant derivatives of cyclic AMP optimized for high potency, prolonged activity, or rapid reversibility. Mol Pharmacol. 1994;46(4):702-8. View Source
• [4] Marienfeld U, et al. Inhibition of rat cardiac fibroblast growth by cAMP--but not by cGMP-dependent protein kinase. Basic Res Cardiol. 2001 Apr;96(2):184-91. View Source
• [5] Jäger R, et al. Activation of PDE2 and PDE5 by specific GAF ligands: delayed activation of PDE5. Br J Pharmacol. 2010;161(7):1645-1660. View Source
• [6] Direct stimulation of PDE2 with 5,6-DM-cBIMP reduces arrhythmogenic triggers in isolated cardiomyocytes from mice with heart failure. Herzmedizin.de View Source
• [7] Differential cAMP Signaling at Hippocampal Output Synapses. J Neurosci. 2008;28(50):13401-13410. View Source
• [8] Laychock SG. Sp-5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole-3',5'-cyclic monophosphorothioate is a potent stimulus for insulin release. Endocr Res. 1993;19(2-3):113-22. View Source